Cas no 62381-32-2 (6-Heptene-2,5-dione, 7-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (E)-)

6-Heptene-2,5-dione, 7-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (E)- structure
62381-32-2 structure
Product Name:6-Heptene-2,5-dione, 7-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (E)-
CAS No:62381-32-2
MF:C16H24O2
MW:248.360565185547
CID:446990
PubChem ID:71386990
Update Time:2025-04-19

6-Heptene-2,5-dione, 7-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (E)- Chemical and Physical Properties

Names and Identifiers

    • 6-Heptene-2,5-dione, 7-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (E)-
    • 7-(2,6,6-trimethylcyclohexen-1-yl)hept-6-ene-2,5-dione
    • 62381-32-2
    • 7-(2,6,6-Trimethylcyclohex-1-en-1-yl)hept-6-ene-2,5-dione
    • DTXSID00809131
    • Inchi: 1S/C16H24O2/c1-12-6-5-11-16(3,4)15(12)10-9-14(18)8-7-13(2)17/h9-10H,5-8,11H2,1-4H3
    • InChI Key: RPYVNFMLYJGAEN-UHFFFAOYSA-N
    • SMILES: O=C(CCC(C)=O)C=CC1=C(C)CCCC1(C)C

Computed Properties

  • Exact Mass: 248.17772
  • Monoisotopic Mass: 248.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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